N-{4-[acetyl(methyl)amino]phenyl}-3-methyl-4-nitrobenzamide

• IUPAC Name: N-[4-[acetyl(methyl)amino]phenyl]-3-methyl-4-nitrobenzamide
• InChI: InChI=1S/C17H17N3O4/c1-11-10-13(4-9-16(11)20(23)24)17(22)18-14-5-7-15(8-6-14)19(3)12(2)21/h4-10H,1-3H3,(H,18,22)
• InChI Key: CDVYXKUUVMUUNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NC2=CC=C(C=C2)N(C)C(=O)C)[N+](=O)[O-]
• Molecular Formula: C17H17N3O4
• Molecular Weight: 327.33 g/mol

Description

N-{4-[acetyl(methyl)amino]phenyl}-3-methyl-4-nitrobenzamide, also known as AMN082, is a small molecule drug that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of metabotropic glutamate receptor agonists and has been shown to have a wide range of biochemical and physiological effects. In

Mechanism of Action

N-{4-[acetyl(methyl)amino]phenyl}-3-methyl-4-nitrobenzamide acts as an agonist for the metabotropic glutamate receptor 7 (mGluR7), which is a G protein-coupled receptor that is primarily expressed in the central nervous system. Activation of mGluR7 has been shown to have a wide range of effects on neuronal function, including the modulation of neurotransmitter release, synaptic plasticity, and neuronal excitability.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, including the modulation of neurotransmitter release, synaptic plasticity, and neuronal excitability. Additionally, this compound has been shown to have a positive effect on cognitive function, memory, and learning in animal models. It has also been investigated for its potential use in the treatment of depression, anxiety, and schizophrenia.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{4-[acetyl(methyl)amino]phenyl}-3-methyl-4-nitrobenzamide in lab experiments is its specificity for mGluR7, which allows for the selective modulation of this receptor. Additionally, this compound has been shown to have a good safety profile in animal studies. However, one limitation of using this compound is its relatively low potency, which can make it difficult to achieve the desired effects at low concentrations.

Future Directions

There are several potential future directions for research on N-{4-[acetyl(methyl)amino]phenyl}-3-methyl-4-nitrobenzamide. One area of interest is the development of more potent analogs of this compound that can achieve the desired effects at lower concentrations. Additionally, there is interest in investigating the use of this compound in the treatment of other neurological and psychiatric disorders, such as Parkinson's disease and addiction. Finally, there is interest in investigating the potential use of this compound as a tool for studying the role of mGluR7 in neuronal function and disease.

Synthesis Methods

The synthesis of N-{4-[acetyl(methyl)amino]phenyl}-3-methyl-4-nitrobenzamide involves a multi-step process that includes the reaction of 4-nitrobenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with N-acetylanthranilic acid. The final step involves the reaction of the resulting product with methylamine. The yield of this compound is typically around 30-40%, and the purity can be increased through recrystallization.

Scientific Research Applications

N-{4-[acetyl(methyl)amino]phenyl}-3-methyl-4-nitrobenzamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological and psychiatric disorders. It has been shown to have a positive effect on cognitive function, memory, and learning in animal models. Additionally, this compound has been investigated for its potential use in the treatment of depression, anxiety, and schizophrenia.